Cas no 2679816-94-3 (ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate)

• Product Name: ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate
• CAS No: 2679816-94-3
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 6390379
• PubChem ID: 165937874
• Update Time: 2025-10-29

ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate Chemical and Physical Properties

Names and Identifiers

• 2679816-94-3
• EN300-28272553
• ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate

• Inchi： 1S/C8H16N2O4/c1-3-14-7(11)6(9)4-5-10-8(12)13-2/h6H,3-5,9H2,1-2H3,(H,10,12)/t6-/m0/s1
• InChI Key： NWTYMIQBXBIACM-LURJTMIESA-N
• SMILES： O(CC)C([C@H](CCNC(=O)OC)N)=O

Computed Properties

• Exact Mass: 204.11100700g/mol
• Monoisotopic Mass: 204.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.6Ų

Additional information on ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate

Ethyl (2S)-2-Amino-4-[(Methoxycarbonyl)Amino]Butanoate: A Comprehensive Overview

Ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate, with CAS No. 267981-94-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The structure of ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate consists of a butanoate backbone with an ethyl ester group and two amino functionalities. The presence of the methoxycarbonyl group introduces additional complexity to the molecule, enhancing its potential for interactions with biological systems. The stereochemistry at the second carbon atom (denoted by the (2S) configuration) plays a crucial role in determining the compound's properties and activity.

Recent studies have highlighted the importance of ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential applications in oncology and neurodegenerative diseases. The compound's ability to undergo various chemical transformations has made it a versatile building block in medicinal chemistry.

In terms of synthesis, ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate can be prepared through a variety of methods, including enzymatic resolution and asymmetric synthesis. These approaches allow for the efficient production of enantiomerically pure material, which is essential for studying its biological activity and optimizing its properties for therapeutic use.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Its ability to form stable complexes with other molecules has led to investigations into its use as a carrier for poorly soluble drugs or as a component in targeted drug delivery platforms. Additionally, its biocompatibility and stability under physiological conditions make it an attractive candidate for such applications.

Recent advancements in analytical techniques have also contributed to a deeper understanding of ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular interactions and degradation pathways, which are critical for predicting its behavior in biological systems.

Moreover, computational modeling has played a pivotal role in elucidating the compound's pharmacokinetic profile and toxicity potential. By simulating its interactions with cellular components and enzymes, researchers can predict its efficacy and safety profile without extensive experimental testing, thereby accelerating the drug development process.

In conclusion, ethyl (2S)-2-amino-4-[(methoxycarbonyl)amino]butanoate represents a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure, stereochemistry, and functional groups make it an ideal candidate for exploring new therapeutic strategies and drug delivery systems. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing medical science.